Cas no 107409-52-9 (Benzene,1,2,4,5-tetrachloro-3-(methylsulfinyl)-)
107409-52-9 structure
Product Name:Benzene,1,2,4,5-tetrachloro-3-(methylsulfinyl)-
CAS No:107409-52-9
MF:C8H4Cl4OS
MW:289.993757247925
CID:219246
PubChem ID:86275
Update Time:2025-04-19
Benzene,1,2,4,5-tetrachloro-3-(methylsulfinyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene,1,2,4,5-tetrachloro-3-(methylsulfinyl)-
- S-(2,3,5,6-tetrachlorophenyl) ethanethioate
- DTXSID50148047
- Benzene, 1,2,4,5-tetrachloro-3-(methylsulfinyl)-
- 107409-52-9
-
- Inchi: 1S/C8H4Cl4OS/c1-3(13)14-8-6(11)4(9)2-5(10)7(8)12/h2H,1H3
- InChI Key: VTIXXPMUKJQKAL-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=C(C=1SC(C)=O)Cl)Cl)Cl
Computed Properties
- Exact Mass: 287.87392
- Monoisotopic Mass: 287.873697g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Benzene,1,2,4,5-tetrachloro-3-(methylsulfinyl)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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